103745-39-7

Fasudil

In Stock

• CAS RN:
• 103745-39-7

• Formula:
• C14H17N3O2S

• InChI:
• InChI=1S/C14H17N3O2S/c18-20(19,17-9-2-6-15-8-10-17)14-4-1-3-12-11-16-7-5-13(12)14/h1,3-5,7,11,15H,2,6,8-10H2

• InChIKey:
• NGOGFTYYXHNFQH-UHFFFAOYSA-N

• ROCK2 inhibitor (IC50 = 1.9 µM). Also shown to inhibit PRK2 (IC50 = 4 µM), MSK1 (IC50 = 5 µM), Rsk2 (IC50 = 15 µM), PKA, p70 S6 Kinase, CaM Kinase and MLCK. Calcium antagonist and vasodilator. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration.
  ROCK2 inhibitor (IC50 = 1.9 µM). Also shown to inhibit PRK2 (IC50 = 4 µM), MSK1 (IC50 = 5 µM), Rsk2 (IC50 = 15 µM), PKA, p70 S6 Kinase, CaM Kinase and MLCK. Calcium antagonist and vasodilator. Soluble in 1 ml water to give specified mM/ml concentration.
  A potent calcium antagonist vasodilator which is considered to act by employing different mechanisms from the usual calcium channel blockers since it inhibits calcium ionophoreinduced contraction in arterial strips and phenylephrine induced contraction in calcium free media suggesting that its site of action is in the i...

5-((1,4-Diazepan-1-yl)sulfonyl)isoquinoline dihydrochloride

• CAS RN:
• 103745-39-7; 203911-27-7

• Formula:
• C14H19Cl2N3O2S

• InChI:
• InChI=1S/C14H17N3O2S.2ClH/c18-20(19,17-9-2-6-15-8-10-17)14-4-1-3-12-11-16-7-5-13(12)14;;/h1,3-5,7,11,15H,2,6,8-10H2;2*1H

• InChIKey:
• NOXXIYDYFSNHDF-UHFFFAOYSA-N

• 5-((1,4-Diazepan-1-yl)sulfonyl)isoquinoline dihydrochloride is a useful research compound. Its molecular formula is C14H19Cl2N3O2S and its molecular weight is 364.29. The purity is usually 95%.